3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid

• IUPAC Name: 3-[(3-chlorobenzoyl)-ethylamino]propanoic acid
• InChI: InChI=1S/C12H14ClNO3/c1-2-14(7-6-11(15)16)12(17)9-4-3-5-10(13)8-9/h3-5,8H,2,6-7H2,1H3,(H,15,16)
• InChI Key: ONJDLQBNAUPRLX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC(=O)O)C(=O)C1=CC(=CC=C1)Cl
• Molecular Formula: C12H14ClNO3
• Molecular Weight: 255.70 g/mol

Description

3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid, also known as Clonidine, is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), anxiety disorders, and withdrawal symptoms from alcohol and opioids. In recent years, there has been growing interest in the scientific research application of Clonidine due to its potential to treat a wide range of conditions.

Mechanism of Action

3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid works by stimulating alpha-2 adrenergic receptors in the brain, which leads to a decrease in the release of norepinephrine. This results in a decrease in blood pressure, as well as a calming effect on the brain.
Biochemical and physiological effects:
3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid has a number of biochemical and physiological effects, including a decrease in blood pressure, a decrease in heart rate, and a decrease in the release of norepinephrine. It also has a calming effect on the brain, which can help to reduce anxiety and improve focus.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid for lab experiments is that it is relatively easy to synthesize, which makes it readily available for use in research. However, one of the limitations of 3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid is that it can have a number of side effects, including dry mouth, drowsiness, and dizziness, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on 3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid, including its use in the treatment of other conditions such as post-traumatic stress disorder (PTSD) and chronic pain. Additionally, researchers may explore new methods for synthesizing 3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid, or investigate the use of 3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid in combination with other medications to improve its effectiveness. Finally, researchers may explore the potential use of 3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid in personalized medicine, where it could be used to treat patients based on their individual genetic makeup.

Synthesis Methods

3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid can be synthesized using a variety of methods, including the Friedel-Crafts acylation of 3-chlorobenzoyl chloride with N-(2-aminoethyl)propan-1-amine, followed by reduction with sodium borohydride. Other methods include the reaction of 3-chlorobenzoyl chloride with N-(2-aminoethyl)propan-1-amine in the presence of a base, or the reaction of 3-chlorobenzoyl chloride with N-(2-aminoethyl)propan-1-amine in the presence of a catalyst.

Scientific Research Applications

3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid has been the subject of numerous scientific studies, with researchers investigating its potential use in a wide range of conditions. Some of the most promising applications of 3-[(3-Chlorobenzoyl)-ethylamino]propanoic acid include its use in the treatment of ADHD, anxiety disorders, and opioid withdrawal symptoms.